3-(2-(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-oxoethyl)quinazolin-4(3H)-one

• IUPAC Name: 3-[2-[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]-2-oxoethyl]quinazolin-4-one
• InChI: InChI=1S/C23H20FN5O2S/c24-18-9-3-1-7-16(18)22-27-26-21(32-22)15-6-5-11-28(12-15)20(30)13-29-14-25-19-10-4-2-8-17(19)23(29)31/h1-4,7-10,14-15H,5-6,11-13H2
• InChI Key: QQULKETYXYTDOD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C=NC3=CC=CC=C3C2=O)C4=NN=C(S4)C5=CC=CC=C5F
• Molecular Formula: C23H20FN5O2S
• Molecular Weight: 449.5 g/mol
• CAS No.: 1219845-12-1

Description

The compound 3-(2-(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-oxoethyl)quinazolin-4(3H)-one is a quinazolin-4(3H)-one derivative with a structurally complex substituent at the 3-position. Its core quinazolinone scaffold is fused with a 1,3,4-thiadiazole ring bearing a 2-fluorophenyl group, linked via a piperidine moiety and a 2-oxoethyl spacer. The presence of the thiadiazole ring and fluorophenyl group may enhance lipophilicity and target binding, while the piperidine spacer could modulate solubility and pharmacokinetics.

Biological Activity

The compound 3-(2-(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-oxoethyl)quinazolin-4(3H)-one is a derivative of the quinazolinone and thiadiazole scaffolds, which have garnered attention in medicinal chemistry due to their diverse biological activities. This article explores the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{20}FN_5OS$ with a molecular weight of approximately 373.45 g/mol. The structure includes a piperidine ring and a thiadiazole moiety, which are known to enhance biological activity through various mechanisms.

Property	Value
Molecular Formula	C₁₈H₂₀FN₅OS
Molecular Weight	373.45 g/mol
CAS Number	Not available

Anticancer Activity

Recent studies have indicated that compounds containing the 1,3,4-thiadiazole and quinazolinone frameworks exhibit significant anticancer properties. For instance, derivatives of 1,3,4-thiadiazole have been shown to inhibit cell proliferation in various cancer cell lines such as MCF-7 (breast cancer) and HepG2 (liver cancer) with IC50 values in the low micromolar range .

The proposed mechanisms through which these compounds exert their anticancer effects include:

• Inhibition of Cell Proliferation : Compounds similar to our target compound have demonstrated the ability to induce apoptosis in cancer cells by activating intrinsic apoptotic pathways.
• Cell Cycle Arrest : Certain derivatives have been shown to cause G1 phase arrest in the cell cycle, leading to reduced cell division.
• Anti-inflammatory Effects : Some studies suggest that these compounds may also exhibit anti-inflammatory properties, which can indirectly support their anticancer activity by reducing tumor-associated inflammation .

Case Studies

• Study on Thiadiazole Derivatives :
  A study investigating various thiadiazole derivatives found that compounds with fluorinated phenyl groups exhibited enhanced cytotoxicity against multiple cancer cell lines. The presence of the fluorine atom was noted to increase lipophilicity and cellular uptake .
• Quinazolinone Derivatives :
  Research focusing on quinazolinone derivatives demonstrated that modifications at the 2-position significantly influenced biological activity. Compounds similar to our target showed potent activity against MCF-7 cells with IC50 values ranging from 0.74 to 10 μg/mL depending on structural variations .

Structure-Activity Relationship (SAR)

The SAR studies indicate that:

• Substitution Patterns : The presence of electron-withdrawing groups (like fluorine) on the phenyl ring enhances anticancer activity.
• Linker Variations : Modifying the linker between the quinazolinone and thiadiazole moieties can significantly affect potency and selectivity towards different cancer types .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Substitution Patterns

The compound’s structural uniqueness lies in its combination of a quinazolinone core, fluorophenyl-thiadiazole, and piperidine linker. Below is a comparative analysis with similar derivatives from the literature:

Table 1: Structural Comparison

Compound Name	Core Structure	Key Substituents	Reference
Target Compound	Quinazolin-4(3H)-one	3-(2-oxoethyl)-piperidinyl-5-(2-fluorophenyl)-1,3,4-thiadiazole	—
2-Phenyl-3-(5-phenyl-1,3,4-thiadiazol-2-yl)-2,3-dihydroquinazolin-4(1H)-one (4a)	Dihydroquinazolin-4(1H)-one	3-(5-phenyl-1,3,4-thiadiazol-2-yl), 2-phenyl
7-Chloro-2-methyl-3-(1,3,4-thiadiazol-2-yl)-quinazolin-4(3H)-one (139)	Quinazolin-4(3H)-one	7-chloro, 2-methyl, 3-(1,3,4-thiadiazol-2-yl)
3-{2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl}-2-hydroxyquinazolin-4(3H)-one	Quinazolin-4(3H)-one	2-hydroxy, 3-(2-oxoethyl-piperazinyl-4-(2-fluorophenyl))

Key Observations :

• Piperidine vs. Piperazine Linkers : The target compound uses a piperidine linker, whereas the analog in employs a piperazine group. Piperidine’s reduced polarity may enhance membrane permeability compared to piperazine.
• Thiadiazole Substituents: The target’s 5-(2-fluorophenyl)-thiadiazole contrasts with the non-fluorinated phenyl-thiadiazole in and simpler thiadiazole in . Fluorination likely improves metabolic stability and target affinity .
• Core Modifications: Unlike the dihydroquinazolinone in , the target retains the aromatic quinazolinone core, which is critical for planar binding to biological targets like kinases .